Cas no 1862420-34-5 (4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide)

• Product Name: 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide
• CAS No: 1862420-34-5
• MF: C₈H₉BrINO₂S
• MW: 390.036032438278
• CID: 5709979
• PubChem ID: 130548926
• Update Time: 2025-10-28

4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1862420-34-5
• 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide
• EN300-1453480

• Inchi： 1S/C8H9BrINO2S/c1-2-11-14(12,13)6-3-4-7(9)8(10)5-6/h3-5,11H,2H2,1H3
• InChI Key： QBGGNFCSOZPIEL-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)S(NCC)(=O)=O)Br

Computed Properties

• Exact Mass: 388.85821g/mol
• Monoisotopic Mass: 388.85821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide

Introduction to 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide (CAS No. 1862420-34-5)

4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1862420-34-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in pharmaceutical applications. The structural features of 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide, particularly the presence of both bromo and iodo substituents, make it a versatile intermediate for synthesizing more complex molecules with potential therapeutic benefits.

The sulfonamide functional group in 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide is a critical moiety that contributes to its reactivity and biological interactions. Sulfonamides are widely recognized for their ability to act as pharmacophores, interacting with biological targets such as enzymes and receptors. The bromo and iodo atoms serve as handles for further chemical modifications, enabling the synthesis of derivatives with tailored properties. These modifications can enhance binding affinity, metabolic stability, or other pharmacokinetic parameters, making 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide a valuable building block in drug development.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based compounds due to their demonstrated efficacy in treating various diseases. The unique combination of substituents in 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide positions it as a promising candidate for further exploration. For instance, studies have shown that sulfonamides can modulate inflammatory pathways, making them relevant in the development of anti-inflammatory drugs. Additionally, the bromo and iodo groups provide opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

The pharmaceutical industry has increasingly leveraged sulfonamides for their ability to interact with biological systems in multiple ways. The structural flexibility of 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide allows chemists to design molecules that can selectively target specific disease pathways. For example, researchers have explored its potential in oncology, where sulfonamides have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. The presence of both bromo and iodo substituents enhances the compound's utility in these studies by enabling diverse synthetic strategies.

Moreover, the chemical properties of 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide make it an attractive candidate for use in materials science applications beyond traditional pharmaceuticals. Its ability to undergo various transformations allows for the creation of advanced materials with specific functionalities. For instance, sulfonamides can be incorporated into polymers to improve their thermal stability or mechanical properties. The bromo and iodo groups also facilitate the integration of these compounds into electronic materials, where they can serve as dopants or ligands.

Recent advancements in computational chemistry have further accelerated the exploration of 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide's potential applications. Molecular modeling techniques have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. These predictions guide experimental efforts by highlighting key interactions that could lead to novel drug candidates. The computational approach also helps in optimizing synthetic routes by identifying the most efficient pathways for introducing functional groups while maintaining structural integrity.

The synthesis of 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the bromo and iodo substituents, followed by sulfonation to incorporate the sulfonamide moiety. Each step must be meticulously controlled to avoid side reactions that could compromise the final product's quality.

In conclusion, 4-Bromo-N-ethyl-3-iodobenzene-1-sulfonamide (CAS No. 1862420-34-5) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative therapeutics or advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical research.